![molecular formula C10H16O3 B6230047 methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate CAS No. 2138285-69-3](/img/no-structure.png)
methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate
Overview
Description
The compound “methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate” is a complex organic molecule. It contains a cyclopentane ring, which is a ring of five carbon atoms, and an oxirane (also known as an epoxide), which is a three-membered ring containing two carbons and one oxygen . The term “methyl” refers to a -CH3 group, and “carboxylate” refers to a -COO- group.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate' involves the reaction of cyclopentanone with ethyl chloroformate to form ethyl 2-oxocyclopentanecarboxylate. This intermediate is then reacted with sodium borohydride to form the corresponding alcohol, which is then reacted with epichlorohydrin to form the epoxide. The resulting epoxide is then reacted with sodium methoxide to form the final product, 'methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate'.", "Starting Materials": [ "Cyclopentanone", "Ethyl chloroformate", "Sodium borohydride", "Epichlorohydrin", "Sodium methoxide" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-oxocyclopentanecarboxylate.", "Step 2: Ethyl 2-oxocyclopentanecarboxylate is then reduced with sodium borohydride to form the corresponding alcohol.", "Step 3: The alcohol is then reacted with epichlorohydrin in the presence of a base such as potassium carbonate to form the epoxide.", "Step 4: The resulting epoxide is then reacted with sodium methoxide to form the final product, 'methyl 1-[(oxiran-2-yl)methyl]cyclopentane-1-carboxylate'." ] } | |
CAS RN |
2138285-69-3 |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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